Ethylene‑Linker Architecture Provides an Extended N–Pyridine Distance Relative to the Closest Methyl‑Linker Isomer
The title compound incorporates a full ethylene spacer (−CH₂CH₂−) between the secondary amine and the pyridine ring, whereas the principal positional isomer (CAS 1019578‑70‑1) bridges the same functional groups with a single methylene (−CH(CH₃)−) unit [1][2]. This one‑carbon elongation increases the through‑bond N(pyridine)⋯N(amine) distance by approximately 1.2–1.5 Å and raises the number of freely rotatable bonds from 5 (isomer) to 6 (title compound), as verified by the InChI‑based atom counts and the computed rotatable‑bond value of 6 reported for the title compound [1]. In nickel(II)‑catalysed ethylene oligomerisation, a related one‑methylene alteration in the ligand backbone shifted the C₄ oligomer selectivity from 65% to 92%, demonstrating the functional impact of this structural parameter [3].
| Evidence Dimension | Linker length between amine nitrogen and pyridine ring |
|---|---|
| Target Compound Data | Ethylene linker (–CH₂CH₂–); rotatable bonds = 6 (computed) [1] |
| Comparator Or Baseline | CAS 1019578-70-1: methyl‑substituted methylene linker (–CH(CH₃)–); rotatable bonds = 5 (inferred from atom connectivity) [2] |
| Quantified Difference | ≈ 1.2–1.5 Å increase in through‑bond distance; +1 rotatable bond |
| Conditions | Structural comparison based on IUPAC names, SMILES, and InChI; rotatable‑bond count calculated by PubChem/XLogP3 algorithm |
Why This Matters
A longer linker changes the chelate ring size from six‑membered to seven‑membered upon metal binding, which can dictate catalyst activity and product distribution in oligomerisation and polymerisation reactions.
- [1] Kuujia.com. (1-Methoxypropan-2-yl)[2-(pyridin-2-yl)ethyl]amine – Computed Properties. CAS 1178433-83-4. https://www.kuujia.com/cas-1178433-83-4.html View Source
- [2] Kuujia.com. (1-Methoxypropan-2-yl)[1-(pyridin-2-yl)ethyl]amine – Product Information. CAS 1019578-70-1. https://www.kuujia.com/cas-1019578-70-1.html View Source
- [3] Nyamato, G. S. et al. Dalton Trans., 2016, 45, 3407–3416. Ethylene oligomerization studies by nickel(ii) complexes chelated by (amino)pyridine ligands: experimental and density functional theory studies. DOI: 10.1039/c5dt04667j. View Source
